Cas no 103994-89-4 (2-Bromo-4,5-difluorobenzoyl chloride)

2-Bromo-4,5-difluorobenzoyl chloride is a versatile organic compound featuring a bromine substituent and fluorine atoms at the 4,5 positions of the benzoyl chloride core. This compound exhibits notable reactivity in organic synthesis, facilitating the introduction of bromine and fluorine into various organic molecules. Its unique structure contributes to its effectiveness in cross-coupling reactions, providing a valuable tool for medicinal chemistry and material science applications.
2-Bromo-4,5-difluorobenzoyl chloride structure
103994-89-4 structure
Product Name:2-Bromo-4,5-difluorobenzoyl chloride
CAS No:103994-89-4
MF:C7H2BrClF2O
MW:255.443987369537
MDL:MFCD07368698
CID:4456729
PubChem ID:2783294
Update Time:2025-07-21

2-Bromo-4,5-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4,5-difluorobenzoyl chloride
    • 2-Bromo-3,4-difluoro aniline;
    • Benzoyl chloride, 2-bromo-4,5-difluoro-
    • SCHEMBL2332589
    • PS-10697
    • AKOS025403245
    • G78786
    • 103994-89-4
    • UFZYNSSKIDMEDS-UHFFFAOYSA-N
    • 2-bromo-4,5-difluorobenzoylchloride
    • MFCD07368698
    • MDL： MFCD07368698
    • Inchi： 1S/C7H2BrClF2O/c8-4-2-6(11)5(10)1-3(4)7(9)12/h1-2H
    • InChI Key： UFZYNSSKIDMEDS-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C(=CC=1C(=O)Cl)F)F

Computed Properties

  • Exact Mass: 253.89500
  • Monoisotopic Mass: 253.89456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 3.10630

2-Bromo-4,5-difluorobenzoyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material Identification： C

2-Bromo-4,5-difluorobenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Bromo-4,5-difluorobenzoyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC10442-1g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4 95
1g
 £81.00 2025-02-19
Apollo Scientific
PC10442-5g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4 95
5g
 £405.00 2025-02-19
Apollo Scientific
PC10442-10g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4 95
10g
 £800.00 2025-02-19
abcr
AB228656-1 g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4
1g
 €104.10 2023-04-27
abcr
AB228656-5 g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4
5g
 €260.70 2023-04-27
Chemenu
CM302755-10g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4 95%
10g
 $322 2022-11-28
Chemenu
CM302755-25g
2-Bromo-4,5-difluorobenzoyl chloride
 103994-89-4 95%
25g
 $640 2022-11-28
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Y19169-1g
2-BROMO-4,5-DIFLUOROBENZOYL CHLORIDE
 103994-89-4 96%
1g
 ￥240.00 2022-12-09
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Y19169-5g
2-BROMO-4,5-DIFLUOROBENZOYL CHLORIDE
 103994-89-4 96%
5g
 ￥830.00 2022-12-09
AN HUI ZE SHENG Technology Co., Ltd.
B689753-100mg
2-Bromo-4,5-difluorobenzoylchloride
 103994-89-4
100mg
 ￥480.00 2023-09-15

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